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Compound of Interest

Compound Name: MTEOA MeOSO3

Cat. No.: B1597316

An In-depth Technical Guide to Tris(2-hydroxyethyl)methylammonium methylsulfate (MTEOA
MeOSO3)

Introduction

Tris(2-hydroxyethyl)methylammonium methylsulfate, commonly referred to as MTEOA
MeOSO3, is a third-generation ionic liquid (IL) recognized for its favorable environmental
profile, including good biocompatibility and biodegradability. It is composed of a tris(2-
hydroxyethyl)methylammonium cation and a methylsulfate anion.[1] This compound's
amphiphilic nature, stemming from its charged, hydrophilic head and nonpolar hydrocarbon
portions, allows it to function effectively as a surfactant.[1] Due to its unique properties,
including negligible vapor pressure, it is considered a "green solvent".[1] MTEOA MeOSO3 has
garnered interest for its excellent antistatic, dispersing, and emulsifying characteristics, which
are valuable in various chemical and biological processes.[1] Its stability in aqueous solutions
further enhances its utility.[1]

Chemical Structure and Physicochemical Properties

The chemical structure of MTEOA MeOSO3 consists of the tris(2-
hydroxyethyl)methylammonium cation ((MTEOA]*) and the methyl sulfate anion ((MeOSOs]~).
The presence of three hydroxyl (-OH) groups on the cation allows for significant hydrogen
bonding.[1]

Table 1: Chemical Identifiers and Basic Properties
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Identifier

Value

Chemical Name

Tris(2-hydroxyethyl)methylammonium

methylsulfate

Common Abbreviation MTEOA MeOSO3
CAS Number 29463-06-7
Molecular Formula CsH21NO-S

Molecular Weight

275.32 g/mol [2][3]

Physical Form

Liquid[4]

SMILES String

COS([0-])(=0)=0.C--INVALID-LINK--
(CCO)CCO[4]

INChl Key

WLTHPEHYBIKNHR-UHFFFAOYSA-M[4]

Table 2: Physicochemical Data

Property Value Notes

Commercially available
Assay >98% )

purity[4]
Flash Point approx. 198 °C Closed cup (1ISO 2719)[2]

Storage Class 10 - Combustible

liquids [4]

Viscosity 15.8-23.4 mPa:s

For binary mixtures with
water/ethanol at 298.15 K

Note: A comprehensive set of thermophysical properties for the pure compound is not readily

available in the cited literature. Much of the existing data pertains to its aqueous solutions.[1]

Synthesis

While a specific, detailed protocol for the synth

esis of MTEOA MeOSO3 is not extensively

published, the general synthesis route for similar quaternary ammonium salts involves the
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quaternization of a tertiary amine.

Conceptual Synthesis Protocol:

» Starting Materials: The synthesis would logically start with triethanolamine (tris(2-
hydroxyethyl)amine) and a methylating agent, such as dimethyl sulfate.

e Reaction: Triethanolamine would be reacted with dimethyl sulfate. The lone pair of electrons
on the nitrogen atom of triethanolamine attacks one of the methyl groups of dimethyl sulfate
in a nucleophilic substitution reaction (SN2).

e Product Formation: This reaction forms the desired tris(2-hydroxyethyl)methylammonium
cation and the methylsulfate anion as the counter-ion.

 Purification: The final product would likely require purification to remove any unreacted
starting materials or byproducts.

A related patent describes the synthesis of a fatty acid ester derivative, where triethanolamine
is first esterified with a fatty acid, and the resulting product is then quaternized with dimethyl
sulfate.[5]

Biological Activity and Signaling Pathways

Current scientific literature does not indicate that MTEOA MeOSO3 directly modulates specific
intracellular signaling pathways. Its primary role in a biological context is as a biocompatible
material. Cytotoxicity assessments have shown it to be nontoxic to human skin cells, making it
suitable for use in on-skin electronic devices. Its "bio-friendly” nature is a key feature for its
application in biomedical devices that interface with biological systems.

Applications in Drug Development and Research

The properties of MTEOA MeOSO3 make it a versatile compound in research and
development.

o Organic Electrochemical Transistors (OECTSs): A significant application of MTEOA MeOSO3
is as an additive to the conductive polymer PEDOT:PSS. It has been shown to enhance the
performance of OECTs, which are used for biosensing applications such as
electrocardiography (ECG) signal acquisition and the detection of ions like Na* and K+ in
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physiological ranges.[4] The addition of MTEOA MeOSO3 can lead to high
transconductance, fast response times, and excellent stability in these devices.

Surfactant and Stabilizer: Its amphiphilic nature makes it an excellent emulsifying and
dispersing agent.[1] It can be used to stabilize colloidal systems and improve the solubility of
reactants in organic synthesis.[1]

Ammonia Capture: MTEOA MeOSO3 has demonstrated effectiveness in ammonia
absorption, which can be relevant in various industrial and environmental applications.[1]

Experimental Protocols

Fabrication of a PEDOT:PSS/[MTEOA][MeOSO3]-based
OECT (Representative Protocol)

This protocol is a generalized representation based on common practices for OECT fabrication.

Substrate Preparation: Begin with a clean substrate, such as glass or flexible polyethylene
terephthalate (PET). The substrate should be thoroughly cleaned using a sequence of
solvents (e.g., acetone, isopropanol) and dried.

PEDOT:PSS Formulation: Prepare an aqueous dispersion of PEDOT:PSS. Add MTEOA
MeOSO3 to this dispersion at a specific concentration (e.g., a certain weight percentage).
The mixture should be stirred to ensure homogeneity.

Film Deposition: Deposit a thin film of the PEDOT:PSS/[MTEOA][MeOSO3] mixture onto the
prepared substrate. This can be achieved using techniques like spin coating or inkjet printing
to control the film thickness and uniformity.

Annealing: The coated substrate is then typically annealed (heated) at a specific temperature
(e.g., 120-140°C) for a set duration to remove the solvent and improve the film's conductivity
and morphology.

Channel Definition: Define the active channel of the OECT. This can be done through
photolithography and etching or by using a shadow mask during deposition.
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o Electrode Deposition: Deposit the source and drain electrodes (commonly gold) onto the
PEDOT:PSS channel. A gate electrode is also integrated into the device, often made of a
biocompatible metal like gold or platinum.

e Encapsulation: Encapsulate the device, leaving the active channel and electrode contact
pads exposed, to ensure stable operation in an aqueous environment.

Visualizations
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Caption: A diagram illustrating the key steps in the fabrication of an Organic Electrochemical
Transistor (OECT) using a PEDOT:PSS/[MTEOA][MeOSO3] active layer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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